Cas no 71294-07-0 (5,6-difluoro-2,3-dihydro-1H-indol-2-one)

• Product Name: 5,6-difluoro-2,3-dihydro-1H-indol-2-one
• CAS No: 71294-07-0
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD01075216
• CID: 59201
• PubChem ID: 12585282
• Update Time: 2025-07-31

5,6-difluoro-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluorooxindole
• 5,6-difluoro-1,3-dihydroindol-2-one
• 5,6-Difluoro-2-Oxoindole
• 5,6-difluoroindolin-2-one
• 5,6-Difluoro-1,3-dihydro-2H-indol-2-one
• 2H-Indol-2-one, 5,6-difluoro-1,3-dihydro-
• 5,6-difluoro-2,3-dihydro-1H-indol-2-one
• 5,6-difluoroindolin-2-one;5,6-Difluoro-2-oxindole
• 5,6-difluoroxindole
• 5,6-Difluorooxindol
• PubChem1679
• 5, 6-difluorooxindole
• 5,6-difluoro-oxindole
• 5,6-Difluoro-2-oxindole
• MSOLDJZABLHVER-UHFFFAOYSA-N
• BH162
• FC0206
• SBB088238
• W16701
• AC-22691
• 5 pound not6-Difluorooxindole
• AKOS005215809
• 5,6-difluoro-1,3-dihydro-indol-2-one
• MC10114
• FT-0601326
• AMY3654
• SY008528
• SCHEMBL548762
• DTXSID70503417
• SB64225
• MFCD01075216
• 71294-07-0
• CS-W022276
• J-516525
• DS-12867
• A9348
• DB-006926

• MDL： MFCD01075216
• Inchi： 1S/C8H5F2NO/c9-5-1-4-2-8(12)11-7(4)3-6(5)10/h1,3H,2H2,(H,11,12)
• InChI Key： MSOLDJZABLHVER-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)CC(N2)=O)F

Computed Properties

• Exact Mass: 169.03400
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.187
• Melting Point: No data available
• Boiling Point: 285.3°C at 760 mmHg
• Flash Point: 226.9 oC at 760 mmHg
• Refractive Index: 1.355
• PSA: 29.10000
• LogP: 1.59740
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5,6-difluoro-2,3-dihydro-1H-indol-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines